Cas no 203661-67-0 (tert-butyl 5-hydroxy-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate)

tert-butyl 5-hydroxy-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate structure

203661-67-0 structure

Product Name:tert-butyl 5-hydroxy-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate

CAS No:203661-67-0

MF:C₁₃H₂₃NO₃

MW:241.326624155045

MDL:MFCD22376589

CID:2110685

PubChem ID:18670324

Update Time:2025-09-22

tert-butyl 5-hydroxy-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl hexahydro-6-hydroxy-1H-isoindole-2(3H)-carboxylate
- tert-butyl 5-hydroxyhexahydro-1H-isoindole-2(3H)-carboxylate
- tert-butyl 5-hydroxyoctahydro-2H-isoindole-2-carboxylate
- (3aR,7aS)-rel-tert-Butyl 5-hydroxyhexahydro-1H-isoindole-2(3H)-carboxylate
- ISZLPPFTZXTGHT-UHFFFAOYSA-N
- tert-butyl (3aS,5R,7aR)-rel-5-hydroxy-octahydro-1H-isoindole-2-carboxylate
- tert-butyl (3aR,7aS)-5-hydroxy-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate
- tert-butyl 5-hydroxy-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate
- CS-0046679
- P13126
- 2199389-26-7
- 1,1-Dimethylethyl octahydro-5-hydroxy-2H-isoindole-2-carboxylate
- SB40797
- AS-51623
- PB41738
- DA-43321
- tert-butyl 5-hydroxy-octahydroisoindole-2-carboxylate
- SCHEMBL6749254
- 8-(tert-butoxycarbonyl)-8-azabicyclo[4.3.0]nonan-3-ol
- DTXSID301172665
- tert-butyl5-hydroxyhexahydro-1H-isoindole-2(3H)-carboxylate
- (3aR,7aS)-rel-2-Boc-5-hydroxy-octahydro-2H-isoindole, AldrichCPR
- tert-butyl rel-(3aS,5S,7aR)-5-hydroxy-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate
- tert-butyl (3aR,7aS)-5-hydroxy-octahydro-1H-
- EN300-249258
- 2-Boc-5-hydroxy-1,3,3a,4,5,6,7,7a-octahydroisoindole
- ALBB-028875
- AKOS023210660
- PB35967
- SB10664
- tert-butyl 5-hydroxy-octahydro-1H-isoindole-2-carboxylate
- tert-butyl(3aS,5S,7aR)-rel-5-hydroxy-octahydro-1H-isoindole-2-carboxylate
- 1933688-60-8
- MFCD22376589
- 203661-67-0
- MDL： MFCD22376589
- Inchi： 1S/C13H23NO3/c1-13(2,3)17-12(16)14-7-9-4-5-11(15)6-10(9)8-14/h9-11,15H,4-8H2,1-3H3
- InChI Key： ISZLPPFTZXTGHT-UHFFFAOYSA-N
- SMILES： OC1CCC2CN(C(=O)OC(C)(C)C)CC2C1

Computed Properties

Exact Mass: 241.16779360g/mol
Monoisotopic Mass: 241.16779360g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 298
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.8
XLogP3: 1.6

tert-butyl 5-hydroxy-1,3,3a,4,5,6,7,7a-octahydroisoindole-2-carboxylate Pricemore >>

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